BE“GHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling Inx-
SM-56

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Inx-SM-56

Cat. No.: B15142636

Essential Safety & Handling Protocol: Inx-SM-56

This document provides critical safety and logistical guidance for the handling and disposal of
Inx-SM-56 (Catalog No.: HY-147179), a potent kinase inhibitor.[1] Adherence to these
procedures is mandatory to ensure personnel safety and minimize environmental
contamination. As a member of the kinase inhibitor class of compounds, which are increasingly
used in targeted cancer therapies, Inx-SM-56 should be handled with care due to its potential
biological activity.[2][3]

Hazard Identification and Engineering Controls

Inx-SM-56 is intended for laboratory research use only.[1] While detailed toxicity data is limited,
compounds of this nature should be treated as potentially hazardous. The primary routes of
exposure are inhalation, ingestion, and skin/eye contact. Engineering controls are the first line
of defense.
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Hazard Class & Controls

Specification

Source

GHS Classification (Assumed)

Acute Toxicity (Oral/Inhalation),
Skin Irritant, Eye Irritant,
Suspected Mutagen

Industry Best Practice

Primary Engineering Control

Certified Chemical Fume Hood
or Class Il Biological Safety
Cabinet

General Laboratory Safety

Secondary Controls

Restricted access to handling
areas. Readily accessible
safety shower and eye wash

station.[1]

[1]

Occupational Exposure Limit

Not Established. Handle as a
potent compound with an OEL
<10 pg/ms,

Prudent Safety Practice

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Inx-SM-56. The level of PPE is

dependent on the specific task being performed.
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_ Eye/Face Respiratory
Task Hand Protection ] Lab Coat ]
Protection Protection
o Safety Glasses Disposable, NIOSH-approved
o _ Double Nitrile o _ _ _
Weighing (Solid) . with Side Shields  Solid-Front N95 Respirator
oves
& Face Shield Gown (or higher)
] o Disposable, o
Solution Double Nitrile ) Not required if in
] Safety Goggles Solid-Front
Preparation Gloves fume hood
Gown
Cell o Disposable, o
] Double Nitrile ) Not required if in
Culture/Animal Safety Goggles Solid-Front ] )
] Gloves biosafety cabinet
Dosing Gown
) Single Nitrile Safety Glasses Standard Lab )
Waste Disposal o ] Not required
Gloves with Side Shields  Coat

Standard Operating Procedure: Preparation of a 10
mM Stock Solution

This protocol details the steps for safely preparing a stock solution from solid Inx-SM-56.

Materials:

e Inx-SM-56 (solid powder)

e Anhydrous DMSO (or other appropriate solvent)

o Calibrated analytical balance

e Spatula

o Weigh paper or boat

» Appropriate volumetric flasks and pipettes

e \ortex mixer
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« Sterile microcentrifuge tubes or cryovials for aliquoting
Procedure:
e Preparation:

o Don all required PPE for handling solids (double gloves, disposable gown, face shield,
N95 respirator).

o Prepare the work surface within a certified chemical fume hood by lining it with absorbent,
plastic-backed paper.

o Assemble all necessary equipment and reagents inside the fume hood.
e Weighing:
o Tare the analytical balance with a clean weigh boat.

o Carefully transfer the required amount of Inx-SM-56 powder to the weigh boat using a
clean spatula. Avoid creating dust.

o Record the exact weight.

¢ Dissolution:

[e]

Carefully transfer the weighed powder to the appropriate volumetric flask.

o

Using a calibrated pipette, add a portion of the solvent (e.g., DMSO) to the flask,
approximately 70-80% of the final volume.

o

Cap the flask and vortex gently until the solid is completely dissolved.

[¢]

Add solvent to reach the final target volume and mix thoroughly.

» Aliquoting and Storage:

o Dispense the stock solution into clearly labeled, dated, and concentration-marked
cryovials.
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o Store aliquots at the recommended temperature (e.g., -20°C or -80°C) to maintain stability.

e Decontamination:

o Wipe down all surfaces, equipment, and the exterior of the primary storage container with
a suitable decontamination solution (e.g., 70% ethanol).

o Dispose of all contaminated disposables (gloves, weigh boat, absorbent paper) in the
designated hazardous solid waste stream.

Handling and Disposal Workflow

The following diagram illustrates the lifecycle of Inx-SM-56 in the laboratory, from procurement
to final disposal.
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Figure 1: Safe Handling and Disposal Workflow for Inx-SM-56.
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Spill and Emergency Procedures

e Minor Spill (Solid or Liquid in Fume Hood):
o Alert personnel in the immediate area.
o Wearing appropriate PPE, cover the spill with absorbent material.
o Gently collect the material into a hazardous waste container.
o Decontaminate the area with a suitable cleaning agent.
o Major Spill (Outside Fume Hood):
o Evacuate the area immediately.
o Alert laboratory supervisor and institutional safety office.
o Prevent entry to the area.
o Follow institutional guidelines for hazardous material spill cleanup.
» Personnel Exposure:

o Skin: Immediately flush with copious amounts of water for 15 minutes. Remove
contaminated clothing.

o Eyes: Immediately flush with water for 15 minutes at an eye wash station.
o Inhalation: Move to fresh air.

o Seek immediate medical attention for any exposure.

Waste Disposal Plan

All waste generated from handling Inx-SM-56 must be treated as hazardous. Do not release
into the environment.[4] Disposal must be conducted in accordance with all applicable federal,
state, and local regulations.[1]
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e Solid Waste: Includes contaminated gloves, gowns, weigh boats, absorbent paper, and
empty vials. Collect in a clearly labeled, sealed hazardous waste container.

» Liquid Waste: Includes unused stock solutions and experimental media containing Inx-SM-
56. Collect in a labeled, sealed, and leak-proof hazardous liquid waste container. Do not mix
with other waste streams unless permitted.

o Sharps Waste: Includes contaminated pipette tips, needles, and syringes. Dispose of
immediately into a designated, puncture-proof sharps container for hazardous materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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